Hydroxyzine dihydrochloride

Description

Hydroxyzine dihydrochloride is an antihistamine medication used to treat a variety of conditions . It is commonly prescribed to manage itching caused by allergic skin reactions, such as hives or contact dermatitis . Hydroxyzine works by blocking histamine, a natural chemical in the body that triggers allergic symptoms . In addition to its antihistamine properties, hydroxyzine dihydrochloride can also reduce activity in the central nervous system, making it useful as a sedative for treating anxiety and tension . It is sometimes used in conjunction with other medications before and after general anesthesia .

This medication is available in multiple forms, including capsules, tablets, syrup, and suspension, and is typically taken orally three or four times daily . The appropriate dosage varies based on age, medical condition, and response to treatment; children's dosages may also be based on weight . While hydroxyzine is effective for short-term relief, long-term efficacy (over four months) as an anxiolytic agent has not been established, and tolerance to its central nervous system effects can develop within a few days . It is important to note that hydroxyzine should not be used as the sole treatment for depression or psychoses .

Hydroxyzine dihydrochloride belongs to the diphenylmethylpiperazine class of antihistamines . Analogues of hydroxyzine include cetirizine, which is an active metabolite of hydroxyzine, contributing to its antihistaminic effects . Common side effects include sleepiness, headache, and dry mouth, but more serious side effects such as QT prolongation are possible . It is essential to consult a healthcare professional regarding the use of hydroxyzine, especially during pregnancy or breastfeeding, and to inform them of any other medications being taken to avoid potential drug interactions .

• CAS No.: 2192-20-3
• Product Name: Hydroxyzine dihydrochloride
• Molecular Formula: C21H27ClN2O2
• Molecular Weight: 374.9 g/mol
• IUPAC Name: 2-[2-[4-[(4-chlorophenyl)-phenylmethyl]piperazin-1-yl]ethoxy]ethanol
• Standard InChI: InChI=1S/C21H27ClN2O2/c22-20-8-6-19(7-9-20)21(18-4-2-1-3-5-18)24-12-10-23(11-13-24)14-16-26-17-15-25/h1-9,21,25H,10-17H2
• Standard InChIKey: ZQDWXGKKHFNSQK-UHFFFAOYSA-N
• SMILES: C1CN(CCN1CCOCCO)C(C2=CC=CC=C2)C3=CC=C(C=C3)Cl.Cl.Cl
• Canonical SMILES: C1CN(CCN1CCOCCO)C(C2=CC=CC=C2)C3=CC=C(C=C3)Cl
• Appearance: White Solid
• Purity: > 95%
• Synonyms: 2-(2-(4-((4-Chlorophenyl)phenylmethyl)-1-piperazinyl)ethoxy)ethanol; Atarax; Durrax; Hydroxyzine; Hydroxyzine Dihydrochloride; Hydroxyzine Hydrochloride; Hydroxyzine Pamoate; Orgatrax; Pamoate, Hydroxyzine; Vistaril
• PubChem Compound: 3658
• Last Modified: Aug 15 2023